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Abstract

Undecyl methanesulfonate (CH3SO3(CHz)10CHs) is the ester of undecyl alcohol and
methanesulfonic acid. As a member of the alkyl methanesulfonate family, it possesses a long
alkyl chain, which imparts distinct physicochemical properties compared to its more volatile,
short-chain counterparts. This technical guide provides a detailed overview of the known and
predicted chemical properties of undececyl methanesulfonate, methods for its synthesis, and
an analysis of its expected spectroscopic characteristics. Due to the limited availability of
specific experimental data for undecyl methanesulfonate, this guide leverages established
knowledge of long-chain alkyl methanesulfonates to present a comprehensive profile. This
document is intended to serve as a valuable resource for researchers in organic synthesis,
drug development, and materials science.

Chemical and Physical Properties

While specific experimentally determined physical constants for undecyl methanesulfonate
are not readily available in the literature, its properties can be reliably predicted based on its
chemical structure and by analogy to other long-chain alkyl methanesulfonates.
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Table 1: Physicochemical Properties of Undecyl Methanesulfonate

Property Value Source
Molecular Formula C12H2603S [Calculated]
Molecular Weight 250.40 g/mol [Calculated]
CAS Number 159438-86-5 [1]

Colorless to pale yellow liquid )
Appearance ) ] [Predicted]
or low-melting solid

Boiling Point > 200 °C (decomposes) [Predicted]

Melting Point Not available

Soluble in a wide range of
organic solvents (e.g.,

Solubility dichloromethane, diethyl ether,  [Predicted]
ethyl acetate, acetone).

Insoluble in water.

Density ~0.95 - 1.05 g/cm3 [Predicted]

Synthesis of Undecyl Methanesulfonate

The most common and efficient method for the synthesis of undecyl methanesulfonate is the
reaction of undecyl alcohol with methanesulfonyl chloride in the presence of a non-nucleophilic
base, such as triethylamine or pyridine. The base serves to neutralize the hydrochloric acid
byproduct generated during the reaction.

General Experimental Protocol

The following is a generalized experimental protocol for the synthesis of undecyl
methanesulfonate.
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Caption: General workflow for the synthesis of undecyl methanesulfonate.

Materials:

e Undecyl alcohol (1.0 eq)

o Methanesulfonyl chloride (1.2 eq)

» Triethylamine (1.5 eq) or Pyridine (2.0 eq)

e Anhydrous dichloromethane (DCM)

o Saturated agueous sodium bicarbonate solution

e Brine (saturated agueous NaCl solution)

e Anhydrous sodium sulfate or magnesium sulfate
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« Silica gel for column chromatography
e Hexanes and ethyl acetate for elution
Procedure:

e To a solution of undecyl alcohol in anhydrous dichloromethane at 0 °C under an inert
atmosphere (e.g., nitrogen or argon), add triethylamine.

e Slowly add methanesulfonyl chloride to the stirred solution, maintaining the temperature at O
°C.

» Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the
reaction is complete as monitored by thin-layer chromatography (TLC).

e Quench the reaction by adding water or a dilute aqueous HCI solution.

o Separate the organic layer and wash it sequentially with water, saturated aqueous sodium
bicarbonate solution, and brine.

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

» Purify the crude product by column chromatography on silica gel using a gradient of ethyl
acetate in hexanes as the eluent to yield pure undecyl methanesulfonate.

Spectroscopic Data (Predicted)

Specific experimental spectra for undecyl methanesulfonate are not widely available.
However, the expected spectroscopic features can be accurately predicted based on the
known spectral properties of alkyl methanesulfonates and the undecyl group.

'H NMR Spectroscopy

Table 2: Predicted *H NMR Chemical Shifts for Undecyl Methanesulfonate (in CDCls)
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Chemical Shift (5,

Protons Multiplicity Integration
ppm)

CHs- (undecyl) 0.88 t 3H

-(CH2)s- 1.26 m 16H

-CH2-CH2-O- 1.75 p 2H

CH3-S0Os- 3.00 S 3H

-CHz-O- 4.22 t 2H

3C NMR Spectroscopy

Table 3: Predicted *3C NMR Chemical Shifts for Undecyl Methanesulfonate (in CDClIs)

Carbon

Chemical Shift (6, ppm)

CHs- (undecyl)

141

-(CH2)s- 22.7,25.7, 28.9, 29.3, 29.5 (multiple peaks)
-CH2-CH2-O- 29.4
CH3-SOs- 375
-CH2-O- 70.2

Infrared (IR) Spectroscopy

Table 4: Predicted Characteristic IR Absorption Bands for Undecyl Methanesulfonate

Functional Group Wavenumber (cm~?) Intensity
C-H stretch (alkyl) 2925, 2855 Strong
S=0 stretch (asymmetric) 1355 Strong
S=0 stretch (symmetric) 1175 Strong
C-O stretch 970 Strong
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Mass Spectrometry (MS)

The mass spectrum of undecyl methanesulfonate under electron ionization (El) is expected
to show a molecular ion peak (M*) at m/z 250. Key fragmentation patterns would involve the

loss of the methanesulfonyl group and cleavage of the alkyl chain.

Table 5: Predicted Key Fragments in the Mass Spectrum of Undecyl Methanesulfonate

m/z Fragment lon

250 [CH3S03(CH2)10CHs]* (Molecular lon)
155 [CH3(CH2)10]* (Undecyl cation)

95 [SOsCHs]*

79 [SO2CHs]*

43, 57, 71, etc. Alkyl fragments from the undecyl chain

Reactivity and Biological Considerations
Chemical Reactivity

The primary reactivity of undecyl methanesulfonate is centered around the methanesulfonate
group, which is an excellent leaving group in nucleophilic substitution reactions (Sn2). The long
undecyl chain can introduce steric hindrance, potentially slowing the reaction rate compared to

shorter-chain alkyl methanesulfonates.

1 ] N
Nu- + CHs(CH2)10-OMs —So2Atiack [NU---CHz2(CH2)sCHs---OMs]~ | Leaving Group Departure NU-(CH2)10CHs + MsO-

______________________________

Click to download full resolution via product page

Caption: Sn2 reaction mechanism of undecyl methanesulfonate.

Biological Activity and Genotoxicity
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Short-chain alkyl methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl
methanesulfonate (EMS), are well-documented genotoxic agents that act by alkylating DNA,
primarily at the N7 position of guanine and the N3 position of adenine. This alkylation can lead
to DNA damage and mutations.

While the genotoxicity of long-chain alkyl methanesulfonates like undecyl methanesulfonate
has not been as extensively studied, it is plausible that they could also act as alkylating agents.
However, the increased lipophilicity and steric bulk of the undecyl group may affect its ability to
reach and interact with DNA within the cell nucleus. Further research is required to fully
elucidate the biological activity and potential genotoxicity of undecyl methanesulfonate.

Potential Genotoxicity Pathway

(Undecyl Methanesulfonate]
Cellular Uptake

Interaction with DNA

:

DNA Alkylation
(e.g., at Guanine-N7)

DNA Damage
[Potential Mutatior)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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